Cas no 13139-52-1 (N2-Cbz-D-glutamine)

N2-Cbz-D-glutamine Properties

Names and Identifiers

• N-Cbz-D-Glutamine
• N-Alpha-Carbobenzoxy-D-Glutamine
• D-Glutamine,N2-[(phenylmethoxy)carbonyl]-
• N2-Cbz-D-glutamine
• Z-D-Gln-OH
• Z-D-GlutaMine
• AmbotzZAA1203
• Benzyloxycarbonyl-D-glutamin
• Cbz-D-Gln-OH
• Cbz-D-glutamine
• N-A-CBZ-D-GLN
• N-Benzyloxycarbonyl-D-glutamine
• N-carbobenzoxy-D-glutamine
• Carbobenzoxy-D-glutamine
• Z-D-GLN
• Z-D-GLUTAMINE extrapure
• N-ALPHA-CBZ-D-GLUTAMINE
• BENZYLOXYCARBONYL-D-GLUTAMINE
• Z-D-glutamine
• EN300-6503937
• CS-0169150
• Z-D-Gln-OH, >=98.0% (HPLC)
• D-Glutamine, N2-[(phenylmethoxy)carbonyl]-
• A888494
• 13139-52-1
• (2R)-2-{[(BENZYLOXY)CARBONYL]AMINO}-4-CARBAMOYLBUTANOIC ACID
• AS-49121
• FD21565
• ((Benzyloxy)carbonyl)-D-glutamine
• SCHEMBL3509748
• JIMLDJNLXLMGLX-SNVBAGLBSA-N
• MFCD00065698
• (2R)-5-amino-5-oxo-2-(phenylmethoxycarbonylamino)pentanoic acid
• AC-17140
• N-alpha-BenZyloxycarbonyl-D-glutamine (CbZ-D-Gln-OH)
• (R)-5-Amino-2-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid
• AKOS016842890
• DTXSID50365257
• Z-D-glutamine≥ 98% (HPLC)
• D-Glutamine, N2-[(phenylmethoxy)carbonyl]- (9CI, ACI); Glutamine, N2-carboxy-, N-benzyl ester, D- (8CI); N2-[(Phenylmethoxy)carbonyl]-D-glutamine (ACI); Carbobenzoxy-D-glutamine; N-Benzyloxycarbonyl-D-glutamine
• Z-D-GLN-OH
• CBZ-D-GLN-OH
• Z-D-GLUTAMINE
• Cbz-D-glutaMine
• N-CBZ-D-GLUTAMINE
• +Expand

• MDL： MFCD00065698
• InChIKey： JIMLDJNLXLMGLX-SNVBAGLBSA-N
• Inchi： InChI=1S/C13H16N2O5/c14-11(16)7-6-10(12(17)18)15-13(19)20-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,14,16)(H,15,19)(H,17,18)/t10-/m1/s1
• SMILES： NC(CC[C@H](C(O)=O)NC(OCC1=CC=CC=C1)=O)=O

Computed Properties

• Exact Mass: 280.105922g/mol
• Surface Charge: 0
• XLogP3: 0.3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 280.105922g/mol
• Monoisotopic Mass: 280.105922g/mol
• Topological Polar Surface Area: 119Ų
• Heavy Atom Count: 20
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.72270
• PSA: 118.72000
• Refractive Index: 1.565
• Boiling Point: 604.2°C at 760 mmHg
• Melting Point: 135-136 ºC
• Flash Point: 319.2°C
• Density: 1.316

N2-Cbz-D-glutamine Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Store in cold storage.

N2-Cbz-D-glutamine Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%